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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Monuron TCA (Monuron trichloroacetate) presents a complex disposal challenge because it is

a salt formed from a toxic herbicide (Monuron) and a corrosive acid (Trichloroacetic acid). In a

regulatory context, you must treat this substance as a dual-hazard waste: it is both Toxic

(RCRA Code U163) and Corrosive (RCRA Code D002).[1]

Improper disposal is not merely a compliance violation; it is a safety risk. The trichloroacetate

moiety makes the compound acidic and corrosive to skin and metals, while the monuron

component is a persistent environmental toxin and suspected carcinogen. This guide provides

a scientifically grounded, self-validating protocol for the safe sequestration and disposal of

Monuron TCA.

Part 1: Technical & Regulatory Profile
To dispose of Monuron TCA safely, you must understand its dissociation. In solution or upon

contact with moisture, it behaves according to its constituents.
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Property
Monuron
Component

Trichloroacetic
Acid (TCA)
Component

Monuron TCA

Complex

Chemical Role Systemic Herbicide
Strong Acid /

Precipitant
Total Weed Killer

Primary Hazard

Systemic Toxicity,

Carcinogen

(Suspected)

Corrosive (Causes

severe burns)
Corrosive & Toxic

RCRA Waste Code U163 (Toxic Waste)
D002 (Corrosivity, if

pH < 2)
U163, D002

DOT Class

Class 9

(Environmentally

Hazardous)

Class 8 (Corrosive)
Class 8 (Subsid.[1]

6.1)

Incompatibility Strong Oxidizers
Strong Bases,

Oxidizers

Bases, Oxidizers,

Metals

Critical Insight: Do not be misled by the "herbicide" label. While Monuron is an organic solid, the

TCA component lowers the pH significantly. Storing Monuron TCA in unlined metal containers

will lead to corrosion, leaks, and potential exposure to the toxic monuron sludge.[1]

Part 2: Pre-Disposal Protocol (The Self-Validating
System)
A self-validating system means the workflow includes checkpoints that prevent error

propagation. Follow this logic before moving waste to the loading dock.
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The Rule: Monuron TCA must be segregated from bases (caustics) and oxidizers.

The Mechanism: Mixing TCA with strong bases (like Sodium Hydroxide) generates rapid

exothermic heat, which can volatilize the Monuron or cause splattering. Mixing with oxidizers

can release toxic chlorinated gases.

Validation Step: Measure the pH of any liquid waste mixture before adding Monuron TCA. If

pH > 7, do not combine.

Container Selection
Material: Use High-Density Polyethylene (HDPE) or Glass (if protected from breakage).[1]

Avoid: Metal drums (unless acid-lined) and Nylon (degrades in acid).[1]

Validation Step: Inspect the container cap. It must be a screw-top with a chemically resistant

liner (e.g., PTFE).[1]

Labeling Strategy
Standard: Label as "Hazardous Waste."

Specificity: You must explicitly list both constituents.

Correct: "Waste Monuron Trichloroacetate (Corrosive, Toxic)"[1]

Incorrect: "Waste Herbicide" or "Pesticide Waste"[1][2]

Part 3: Disposal Workflows & Visualization
Workflow A: Standard Laboratory Disposal (Solids &
Stock Solutions)
This workflow applies to expired reagents, pure solids, or concentrated stock solutions.[1]
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Identify Monuron TCA Waste Physical State?

Solid / Powder

Liquid / Solution

Double Bag (LDPE)
Place in HDPE Drum

Verify pH < 2
Store in Glass/HDPE

Label: RCRA U163 + D002
'Toxic & Corrosive'

Prepare Manifest
(Incineration Profile)

Licensed TSDF
(Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for the standard disposal of Monuron TCA, emphasizing the distinct

handling of solids vs. liquids to prevent container corrosion.

Workflow B: Spill Response (Immediate Action)
If Monuron TCA is spilled, the acidity requires immediate attention before the toxicity.

Isolate: Evacuate the immediate area.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If powder is

airborne, use an N95 or P100 respirator.

Neutralize (The Critical Step):

Do not wipe up concentrated acid with paper towels (fire risk/fumes).

Apply a weak base (Sodium Bicarbonate or Calcium Carbonate) to the spill.

Observation: Wait for bubbling (

release) to cease. This confirms the TCA acid is neutralized.

Collect: Absorb the neutralized sludge with vermiculite or clay.

Disposal: Bag the debris as hazardous waste (it still contains Monuron).
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Spill Incident Detected

Assess Form:
Powder or Liquid?

Powder Spill Liquid/Solution Spill

Cover with wet paper towels
to prevent dust

Apply Sodium Bicarbonate
(Wait for bubbling to stop)

Absorb with Vermiculite/Clay

Double Bag in Heavy Duty Plastic

Tag as Hazardous Waste
(Monuron Contaminated)

Click to download full resolution via product page

Figure 2: Spill response protocol highlighting the neutralization step for liquid spills to mitigate

corrosive risks before collection.

Part 4: Final Disposal (The "End of Life")
As a scientist, you prepare the waste, but the final destruction is performed by a licensed

Treatment, Storage, and Disposal Facility (TSDF).[1]
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Preferred Method: Incineration.

Monuron is an organochlorine. High-temperature incineration (typically >1000°C with

secondary combustion chambers) is required to break the Carbon-Chlorine bonds and

destroy the urea backbone [1].[1]

The facility will scrub the exhaust for Hydrogen Chloride (HCl) gas generated by the TCA

and Monuron combustion.

Prohibited Methods:

Sewer Disposal: Illegal under the Clean Water Act. Monuron is toxic to aquatic life and

persistent in soil [2].

Trash/Landfill: The acidic nature of TCA can mobilize the Monuron, allowing it to leach into

groundwater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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